Cas no 1803803-35-1 (2-Chlorobenzo[d]oxazole-6-thiol)

• Product Name: 2-Chlorobenzo[d]oxazole-6-thiol
• CAS No: 1803803-35-1
• MF: C₇H₄ClNOS
• MW: 185.630759239197
• CID: 4820143
• PubChem ID: 70530103
• Update Time: 2025-08-03

2-Chlorobenzo[d]oxazole-6-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-6-thiol
• 2-Chloro-6-mercaptobenzo[d]oxazole

• Inchi： 1S/C7H4ClNOS/c8-7-9-5-2-1-4(11)3-6(5)10-7/h1-3,11H
• InChI Key： SAJDGOVWWSQQHR-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2O1)S

Computed Properties

• Exact Mass: 184.9702126g/mol
• Monoisotopic Mass: 184.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Chlorobenzo[d]oxazole-6-thiol

2-Chlorobenzo[d]oxazole-6-thiol (CAS No. 1803803-35-1): A Comprehensive Overview

2-Chlorobenzo[d]oxazole-6-thiol (CAS No. 1803803-35-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-Chlorobenzo[d]oxazole-6-thiol consists of a benzoxazole ring with a chlorine atom at the 2-position and a thiol group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Chlorobenzo[d]oxazole-6-thiol in various therapeutic areas. One notable area of interest is its antimicrobial activity. Research published in the Journal of Medicinal Chemistry has demonstrated that 2-Chlorobenzo[d]oxazole-6-thiol exhibits potent antibacterial properties against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, 2-Chlorobenzo[d]oxazole-6-thiol has shown potential as an antifungal agent. Studies have reported that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that 2-Chlorobenzo[d]oxazole-6-thiol could be developed into novel antifungal drugs to address unmet medical needs.

The anti-inflammatory properties of 2-Chlorobenzo[d]oxazole-6-thiol have also been investigated. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that 2-Chlorobenzo[d]oxazole-6-thiol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its direct biological activities, 2-Chlorobenzo[d]oxazole-6-thiol has been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a starting material to synthesize novel derivatives with improved solubility, stability, and bioavailability. These derivatives have shown promising results in preclinical studies, demonstrating enhanced efficacy and reduced toxicity compared to their parent compounds.

The synthetic accessibility of 2-Chlorobenzo[d]oxazole-6-thiol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-chlorophenol with thiourea followed by cyclization under appropriate conditions. These synthetic methods provide researchers with a reliable source of high-purity material for further experimentation.

In conclusion, 2-Chlorobenzo[d]oxazole-6-thiol (CAS No. 1803803-35-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, paving the way for innovative therapeutic solutions.